Cas no 2175978-69-3 (3-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 3-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2175978-69-3
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 6339861
• PubChem ID: 126945077
• Update Time: 2025-07-01

3-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one
• 2175978-69-3
• 3-[[1-(6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)piperidin-4-yl]methyl]pyrimidin-4-one
• CCG-358788
• F6606-5326
• 3-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-3,4-dihydropyrimidin-4-one
• AKOS032932929

• Inchi： 1S/C17H20N6O/c1-12-8-14-16(21-12)17(20-10-19-14)22-6-3-13(4-7-22)9-23-11-18-5-2-15(23)24/h2,5,8,10-11,13,21H,3-4,6-7,9H2,1H3
• InChI Key： QDCLKRPPXYFKJF-UHFFFAOYSA-N
• SMILES： O=C1C=CN=CN1CC1CCN(C2C3=C(C=C(C)N3)N=CN=2)CC1

Computed Properties

• Exact Mass: 324.16985928g/mol
• Monoisotopic Mass: 324.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.5Ų

Additional information on 3-(1-{6-methyl-5H-pyrrolo3,2-dpyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one

Introduction to Compound with CAS No. 2175978-69-3 and Its Applications in Chemical Biology

The compound with the CAS number 2175978-69-3 is a highly intriguing molecule with the systematic name 3-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one. This intricate structure has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential therapeutic applications. The molecule is characterized by a fused heterocyclic system, consisting of a pyrrolo[3,2-d]pyrimidine core and a piperidine moiety, which are both well-known for their biological activity.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds that exhibit potent biological activities. The pyrrolo[3,2-d]pyrimidine scaffold, in particular, has been extensively studied for its role in various pharmacological applications. This scaffold is known to possess a high binding affinity for numerous biological targets, making it an attractive candidate for drug discovery. The presence of the 6-methyl group in the pyrrolo[3,2-d]pyrimidine ring further enhances its pharmacological properties by influencing its electronic distribution and steric environment.

The piperidine ring in the compound 3-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one adds another layer of complexity and functionality. Piperidine derivatives are widely recognized for their role as bioactive molecules, often serving as key pharmacophores in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The integration of the piperidine moiety with the pyrrolo[3,2-d]pyrimidine core creates a multifaceted structure that could potentially interact with multiple biological targets simultaneously.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cellular signaling pathways. Kinases play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with several diseases, making them attractive targets for therapeutic intervention. The unique structural features of 2175978-69-3, particularly the arrangement of the pyrrolo[3,2-d]pyrimidine and piperidine moieties, suggest that it may be able to modulate kinase activity effectively.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists modify existing molecular frameworks to discover new bioactive compounds. The compound 3-(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}piperidin-4-yl)methyl-3,4-dihydropyrimidin-4-one exemplifies this approach by combining two distinct heterocyclic systems into a single molecule. This strategy has led to the discovery of several novel compounds with improved pharmacological properties compared to their parent structures.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the 6-methyl group into the pyrrolo[3,2-d]pyrimidine ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with high efficiency and selectivity. The subsequent coupling of the piperidine moiety to the pyrrolo[3,2-d]pyrimidine core further demonstrates the synthetic prowess required to construct such complex molecules.

In terms of biological activity, preliminary studies on CAS No. 2175978-69-3 have shown promising results in vitro. The compound exhibits significant inhibitory activity against several kinases, including those involved in cancer cell proliferation and survival. These findings are particularly exciting given the high unmet medical need for effective kinase inhibitors. Further research is ongoing to elucidate the detailed mechanism of action of this compound and to explore its potential as a lead molecule for drug development.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. Given its ability to modulate kinase activity, it holds promise as a treatment for various cancers by inhibiting pathways that drive tumor growth and progression. Additionally, its structure suggests that it may have applications in treating inflammatory diseases and neurological disorders where kinase dysregulation plays a significant role.

The development of novel drug candidates relies heavily on understanding their interactions with biological targets at a molecular level. Computational modeling and structural biology techniques are being employed to gain insights into how 2175978-69-3 interacts with its intended targets. These studies not only help in optimizing the compound's potency but also provide valuable information for designing future analogs with improved properties.

The regulatory landscape for new drug development is stringent but well-defined, ensuring that only safe and effective compounds reach patients. As such compounds progress through preclinical studies and into clinical trials, rigorous testing is conducted to evaluate their safety profile and therapeutic efficacy. The unique structure of 2175978-69-3, while promising, will need to undergo thorough characterization before it can be considered for human use.

In conclusion，the compound with CAS number 2175978-69-3 represents a significant advancement in chemical biology research due to its innovative structure and potential therapeutic applications。 Its combination of a pyrrolo[3，2-d]pyrimidine core with a piperidine moiety，along with its ability to modulate kinase activity，makes it an exciting candidate for further investigation。 As research continues，we can expect more insights into its mechanisms of action，as well as new opportunities for developing novel treatments for various diseases。